Cas no 2287282-00-0 (N-methyl-5-(pentafluoroethoxy)pyridin-2-amine)

• Product Name: N-methyl-5-(pentafluoroethoxy)pyridin-2-amine
• CAS No: 2287282-00-0
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 5943738
• PubChem ID: 137945421
• Update Time: 2025-05-20

N-methyl-5-(pentafluoroethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6736068
• 2287282-00-0
• N-methyl-5-(pentafluoroethoxy)pyridin-2-amine

• Inchi： 1S/C8H7F5N2O/c1-14-6-3-2-5(4-15-6)16-8(12,13)7(9,10)11/h2-4H,1H3,(H,14,15)
• InChI Key： GWNGRHKZTIVWNA-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(OC1=CN=C(C=C1)NC)F

Computed Properties

• Exact Mass: 242.04785366g/mol
• Monoisotopic Mass: 242.04785366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.2Ų

Additional information on N-methyl-5-(pentafluoroethoxy)pyridin-2-amine

N-Methyl-5-(Pentafluoroethoxy)Pyridin-2-Amine: A Comprehensive Overview

N-Methyl-5-(pentafluoroethoxy)pyridin-2-amine, also known by its CAS registry number 2287282-00-0, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a pentafluoroethoxy group at the 5-position and an N-methyl amino group at the 2-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

The synthesis of N-Methyl-5-(pentafluoroethoxy)pyridin-2-amine involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure is particularly amenable to further functionalization, allowing for the incorporation of additional groups that can enhance its properties for specific applications.

One of the most notable applications of this compound is in the field of materials science, where it serves as a precursor for advanced materials such as high-performance polymers and organic semiconductors. The presence of the pentafluoroethoxy group imparts excellent thermal stability and electronic properties to the resulting materials, making them suitable for use in electronic devices and high-tech applications. Recent studies have demonstrated that materials derived from this compound exhibit superior performance in organic field-effect transistors (OFETs), highlighting its potential in next-generation electronics.

In addition to its role in materials science, N-Methyl-5-(pentafluoroethoxy)pyridin-2-amine has also found applications in pharmaceutical research. The compound's unique structure allows it to interact with biological systems in specific ways, making it a promising candidate for drug development. Researchers have explored its potential as a lead compound for designing new drugs targeting various diseases, including cancer and neurodegenerative disorders. Preliminary studies have shown encouraging results, suggesting that this compound could serve as a foundation for developing novel therapeutic agents.

The chemical stability of N-Methyl-5-(pentafluoroethoxy)pyridin-2-amine is another key attribute that makes it valuable in various industrial processes. Its resistance to degradation under harsh conditions ensures its reliability in manufacturing environments. Furthermore, recent research has focused on understanding the environmental impact of this compound, with studies indicating that it has low toxicity and minimal environmental persistence, making it an eco-friendly choice for industrial applications.

From a structural perspective, the molecule's pyridine ring plays a central role in determining its reactivity and functionality. The substitution pattern on the ring significantly influences its electronic properties, with the pentafluoroethoxy group acting as an electron-withdrawing substituent. This effect enhances the molecule's ability to participate in various chemical reactions, such as nucleophilic aromatic substitutions and cross-coupling reactions. Recent advancements in catalytic chemistry have further expanded the scope of reactions involving this compound, enabling the synthesis of complex structures with unprecedented efficiency.

In conclusion, N-Methyl-5-(pentafluoroethoxy)pyridin-2-amine (CAS No. 2287282-00-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and application-oriented research, positions it as a key player in the development of advanced materials and pharmaceuticals. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.